5-Bromo-2-[(thiophen-2-yl)carbonyl]-1-benzofuran

• IUPAC Name: (5-bromo-1-benzofuran-2-yl)-thiophen-2-ylmethanone
• InChI: InChI=1S/C13H7BrO2S/c14-9-3-4-10-8(6-9)7-11(16-10)13(15)12-2-1-5-17-12/h1-7H
• InChI Key: VPSLEJKACKUKEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)C2=CC3=C(O2)C=CC(=C3)Br
• Molecular Formula: C13H7BrO2S
• Molecular Weight: 307.16 g/mol

Description

5-Bromo-2-[(thiophen-2-yl)carbonyl]-1-benzofuran (5-B2T2CBF) is an organic compound that belongs to the thiophene family of heterocyclic compounds. It is a versatile compound with a wide range of applications in organic chemistry, biochemistry, and pharmacology. 5-B2T2CBF has been used in the synthesis of a variety of compounds, including drugs, pesticides, and dyes. In addition, it has been used in the development of new materials, such as polymers and nanomaterials.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

• 5-Bromo-2-thiophenecarboxaldehyde has been employed in the preparation of fluoro-2-2-thiophene carboxaldehyde , which can serve as a precursor for radiolabeled compounds used in positron emission tomography (PET) imaging studies. Researchers use these probes to visualize biological processes and diagnose diseases.

Mechanism of Action

The mechanism of action for “5-Bromo-2-[(thiophen-2-yl)carbonyl]-1-benzofuran” is not available in the retrieved data.

Future Directions

Unfortunately, the future directions for “5-Bromo-2-[(thiophen-2-yl)carbonyl]-1-benzofuran” are not available in the retrieved data.

Synthesis routes and methods

Procedure details

Potassium carbonate (12.0 g, 0.087 mol) and subsequently 2-bromo-1-(thiophen-2-yl)ethanone (7.0 g, 0.034 mol; prepared as described in J. Med. Chem. 30, 1497 (1987)) were added to a stirred solution of 5-bromosalicylaldehyde (6.9 g, 0.034 mol) in acetone (150 mL). The mixture was stirred at ambient temperature for 30 min at first and then refluxed for 1 h. Solid mass was filtered off, washed with hot acetone (2×50 mL) and the filtrate was evaporated in vacuo. The residue (11.3 g) was crystallized from ethanol (15 mL) giving (5-bromobenzo[b]furan-2-yl)-(thiophen-2-yl)methanone. Yield: 8.0 g (77%). M.p. 84-86° C. RF (SiO2, hexane/ethyl acetate 3:1) 0.70.